Cas no 852664-50-7 (5-methyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)thiophene-2-carboxamide)

• Product Name: 5-methyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)thiophene-2-carboxamide
• CAS No: 852664-50-7
• MF: C₁₄H₁₁N₃OS₂
• MW: 301.38663983345
• CID: 6783521
• PubChem ID: 4782304
• Update Time: 2025-05-22

5-methyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• HMS3057G03
• 5-Methyl-N-(4-(pyridin-2-yl)thiazol-2-yl)thiophene-2-carboxamide
• 5-methyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)thiophene-2-carboxamide
• AKOS017070705
• Z29467569
• DTXSID201330296
• 852664-50-7
• CHEMBL1317513
• MLS002161215
• SMR001243639

• Inchi： 1S/C14H11N3OS2/c1-9-5-6-12(20-9)13(18)17-14-16-11(8-19-14)10-4-2-3-7-15-10/h2-8H,1H3,(H,16,17,18)
• InChI Key： HHRBVCMKOZYOPX-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(NC1=NC(=CS1)C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 301.03435433g/mol
• Monoisotopic Mass: 301.03435433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 111Ų

Additional information on 5-methyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)thiophene-2-carboxamide

Research Brief on 5-methyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)thiophene-2-carboxamide (CAS: 852664-50-7)

5-methyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)thiophene-2-carboxamide (CAS: 852664-50-7) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiophene-carboxamide and thiazolyl-pyridine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its role as a kinase inhibitor, with notable activity against specific targets implicated in cancer and inflammatory diseases.

The synthesis and characterization of 852664-50-7 have been detailed in several recent publications, highlighting its robust chemical stability and favorable pharmacokinetic properties. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its three-dimensional structure and binding modes. These structural insights have been instrumental in understanding its mechanism of action and optimizing its biological activity. Computational modeling studies have further supported these findings, predicting high-affinity interactions with key biological targets.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting specific kinases involved in cell proliferation and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 5-methyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)thiophene-2-carboxamide exhibited potent inhibitory effects against a subset of tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel anticancer agents. Additionally, its selectivity profile has been a focus of recent research, aiming to minimize off-target effects and enhance therapeutic specificity.

Beyond its kinase inhibitory properties, 852664-50-7 has also been investigated for its role in modulating immune responses. Preliminary data from animal models indicate that the compound can attenuate inflammatory pathways, making it a candidate for treating autoimmune disorders. However, further preclinical studies are needed to validate these effects and assess its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

The future directions for research on 5-methyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)thiophene-2-carboxamide include optimizing its chemical scaffold to improve bioavailability and reduce potential toxicity. Structure-activity relationship (SAR) studies are currently being conducted to identify derivatives with enhanced potency and selectivity. Moreover, translational research efforts aim to explore its therapeutic potential in combination therapies, particularly in oncology. As the field progresses, this compound is poised to become a valuable tool for both basic research and clinical applications.